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Compound of Interest

H-Tyr-leu-leu-pro-ala-gin-val-asn-
Compound Name:

ile-asp-OH
CAS No.: 156707-52-7
Cat. No.: B178396

Get Quote

Executive Summary & Biological Context

YLLPAQVNID (Tyr-Leu-Leu-Pro-Ala-GIn-Val-Asn-lle-Asp) is a bioactive peptide identified as a
Neurotrophic Factor for Retinal Cholinergic Neurons.[1][2][3][4] While primarily investigated for
its neuroprotective properties in retinal degeneration and neuronal survival, its application in T-
cell assays typically falls into two critical categories:

+ Immunogenicity Risk Assessment: Evaluating whether this therapeutic peptide elicits
unwanted T-cell responses (Anti-Drug Antibodies/ADA precursor help) during drug
development.

« Autoimmune Profiling: Investigating T-cell reactivity against retinal self-antigens in conditions
like autoimmune uveitis.

This guide provides a rigorous workflow for handling this highly hydrophobic peptide and
validating its T-cell recognition using ex vivo and in vitro assays.
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Peptide Properties & Critical Handling (Reagent
Preparation)

Expert Insight: The sequence YLLPAQVNID contains 7 hydrophobic residues (Y, L, L, P, A, V,
). It is prone to aggregation in aqueous buffers, which can lead to false negatives in T-cell
stimulation or false positives due to non-specific toxicity.

Property Specification

Sequence Tyr-Leu-Leu-Pro-Ala-GIn-Val-Asn-lle-Asp
Length 10 Amino Acids (Class | MHC preference)
Hydrophobicity High (Gravey Index > 0)

Isoelectric Point (pl) ~4.0 (Acidic due to Aspartic Acid)

N Requires organic solvent (DMSO) for initial
Solubility Strategy reconstitution

Protocol: Solubilization for Cell Culture

e Stock Solution (10 mg/mL): Dissolve the lyophilized peptide in 100% sterile DMSO. Do not
attempt to dissolve directly in PBS or media; it will precipitate.

» Vortexing: Vortex vigorously for 30 seconds. If visible particles remain, sonicate in a water
bath for 5 minutes.

o Storage: Aliquot into low-binding tubes (20 pL/tube) and store at -80°C. Avoid freeze-thaw
cycles.

e Working Solution: On the day of the assay, dilute the DMSO stock 1:1000 into serum-free
medium (e.g., AIM-V or X-VIVO 15) to achieve a 10 pg/mL working concentration.

o Note: This keeps the final DMSO concentration < 0.1%, which is non-toxic to T-cells.

Bioinformatics: HLA Restriction Analysis
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Before wet-lab testing, it is crucial to understand which HLA alleles might present this peptide.
As a 10-mer, it preferentially binds MHC Class [, though it may register in Class Il clefts in a
"flanking" manner.

o HLA-A*02:01 Analysis:
o Anchor P2 (Leu): Strong match.

o Anchor P10 (Asp): Weak match. HLA-AO2 usually prefers Val/Leu at the C-terminus. The
charged Aspartate (D) may reduce binding stability, implying this is a low-affinity binder or
restricted to other alleles (e.g., HLA-A24 or B*44).

» Actionable Advice: Do not rely solely on HLA-A2 donors. Use a diverse PBMC donor panel
or perform an MHC Stabilization Assay (Protocol below) to confirm binding capability.

Experimental Workflow 1: DC-T Cell Co-Culture
(Immunogenicity)

Direct stimulation of PBMCs with YLLPAQVNID often yields no signal due to low precursor
frequency. The "Gold Standard" approach is to expand antigen-specific T-cells using
autologous Dendritic Cells (DCs).

Step-by-Step Protocol

Phase 1: DC Generation (Day 0-5)
¢ [solation: Isolate CD14+ monocytes from PBMCs using magnetic beads (positive selection).

« Differentiation: Culture monocytes in CellGenix GMP DC medium + GM-CSF (1000 1U/mL) +
IL-4 (500 IU/mL) for 5 days.

o Maturation (Day 5): Add Maturation Cocktail (TNF-a, IL-1[3, IL-6, PGE2) for 24 hours.

o Peptide Loading (Day 6): Harvest mature DCs. Pulse with YLLPAQVNID (10 pg/mL) for 3
hours at 37°C.

o Control: Pulse separate DCs with DMSO only (Negative) and CEF Peptide Pool (Positive).
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Phase 2: T-Cell Co-Culture (Day 6-16)

Setup: Isolate autologous CD8+ T-cells (negative selection).

Co-Culture: Mix T-cells with Peptide-Pulsed DCs at a 10:1 ratio (e.g., 1x1076 T-cells +
1x1075 DCs) in 24-well plates.

Expansion: On Day 7 and Day 10, feed cells with IL-2 (20 IU/mL) and IL-7 (10 ng/mL).

Readout (Day 16): Harvest expanded T-cells for ELISpot or ICS.

Experimental Workflow 2: IFN-y ELISpot Assay

This assay quantifies the frequency of YLLPAQVNID-reactive T-cells after the expansion
phase.

Materials:
o PVDF ELISpot Plate (pre-coated with anti-IFN-y mADb).
o Stimulant: YLLPAQVNID peptide (2 pg/mL final).
» Effector Cells: Expanded T-cells from Workflow 1.
Protocol:
» Blocking: Block plate with RPMI + 10% FBS for 2 hours.
e Seeding: Plate 1x10"5 expanded T-cells per well.
» Stimulation:

o Well A, B: Cells + Media (Background).

o Well C, D: Cells + YLLPAQVNID (2 pg/mL).

o Well E, F: Cells + PHA (Non-specific Positive Control).

e Incubation: Incubate for 18-24 hours at 37°C, 5% CO2. Do not disturb the plate.
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o Development: Wash cells away. Add Biotinylated detection antibody -> Streptavidin-ALP ->
Substrate (BCIP/NBT).

e Analysis: Count Spot Forming Units (SFU). A positive response is defined as >2x
Background and >50 SFU/10"6 cells.

Visualizing the Signaling & Workflow

The following diagram illustrates the mechanistic pathway of YLLPAQVNID presentation and

the assay logic.

High Affinity
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Click to download full resolution via product page

Caption: Logical flow of YLLPAQVNID peptide processing from exogenous loading on DCs to

TCR recognition and downstream functional readout.

Troubleshooting & Optimization (Expertise)
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Issue Probable Cause Corrective Action

Ensure final DMSO < 0.1%.

Peptide aggregation or DMSO Filter peptide solution (0.2 um

High Background (Media only) p gareq ] Pep ] (02 um)
toxicity. if not aggregating, or lower

concentration to 1 pg/mL.

YLLPAQVNID may not bind
_ _ HLA-A2. Run MHC
No Response (False Negative)  HLA Mismatch. o
Stabilization Assay (T2 cells) to

verify binding affinity.

Do not move plate during
S Cell movement or over- ) ) ] ]
Spot "Smearing" in ELISpot incubation. Reduce incubation

incubation.
to 16 hours.

Perform a toxicity curve (MTT
Low Cell Viability Peptide toxicity. assay) with the peptide on

PBMCs before the main assay.

References

o Peptide Identity:Neurotrophic Factor for Retinal Cholinergic Neurons (YLLPAQVNID). CAS:
156707-52-7.[4] Available via specialized peptide synthesis vendors (e.g., Qyaobio,
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e Immunogenicity Assessment:FDA Guidance for Industry: Immunogenicity Testing of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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